Cas no 1261756-73-3 (2-Bromo-2'-hydroxy-3'-iodopropiophenone)

• Product Name: 2-Bromo-2'-hydroxy-3'-iodopropiophenone
• CAS No: 1261756-73-3
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 4965614
• Update Time: 2025-08-03

2-Bromo-2'-hydroxy-3'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-hydroxy-3'-iodopropiophenone

• Inchi： 1S/C9H8BrIO2/c1-5(10)8(12)6-3-2-4-7(11)9(6)13/h2-5,13H,1H3
• InChI Key： XWJOMZBKSWDGNU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1O)C(C(C)Br)=O

Computed Properties

• Exact Mass: 353.87524 g/mol
• Monoisotopic Mass: 353.87524 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 354.97

Additional information on 2-Bromo-2'-hydroxy-3'-iodopropiophenone

2-Bromo-2'-hydroxy-3'-iodopropiophenone (CAS No. 1261756-73-3)

2-Bromo-2'-hydroxy-3'-iodopropiophenone, also known by its CAS number 1261756-73-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and applications. The molecule consists of a phenyl ring substituted with a bromine atom at the 2-position and a propiophenone moiety bearing a hydroxyl group at the 2' position and an iodine atom at the 3' position. This combination of substituents imparts distinctive electronic and steric effects, making it a valuable compound for research and development.

The synthesis of 2-Bromo-2'-hydroxy-3'-iodopropiophenone involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its application in sensitive chemical processes. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

In terms of applications, 2-Bromo-2'-hydroxy-3'-iodopropiophenone has shown promise in drug discovery and development. Its unique structure allows it to interact with various biological targets, making it a potential candidate for anti-cancer, anti-inflammatory, or anti-microbial agents. For instance, recent research has highlighted its ability to inhibit specific kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for therapeutic interventions.

Beyond pharmacology, this compound has also found applications in materials science. Its electronic properties make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) or photovoltaic devices. The presence of bromine and iodine substituents enhances its conductivity and stability under varying conditions, which are essential for high-performance electronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-Bromo-2'-hydroxy-3'-iodopropiophenone under different conditions with greater accuracy. By employing quantum mechanics simulations and molecular docking studies, scientists can better understand its interaction with other molecules and optimize its properties for specific applications.

In conclusion, 2-Bromo-2'-hydroxy-3'-iodopropiophenone (CAS No. 1261756-73-3) is a multifaceted compound with wide-ranging potential across various scientific domains. Its unique structure, coupled with ongoing research into its synthesis and applications, positions it as a valuable asset in both academic and industrial settings. As advancements in chemical research continue to unfold, this compound is likely to play an increasingly significant role in driving innovation across diverse fields.